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Compound of Interest

Compound Name: 4-Vinyl-1,3-dioxolan-2-one

Cat. No.: B1349326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Vinyl-1,3-dioxolan-2-one, a key

component in advanced energy storage solutions. This document details its chemical identity,

physicochemical properties, synthesis, and its critical role as an electrolyte additive in lithium-

ion batteries.

Chemical Identity and Nomenclature
The compound with the common name 4-Vinyl-1,3-dioxolan-2-one is a cyclic carbonate that

has garnered significant attention for its performance-enhancing characteristics in lithium-ion

battery electrolytes.

IUPAC Name: 4-ethenyl-1,3-dioxolan-2-one[1]

Synonyms: Vinyl ethylene carbonate (VEC), 2-Oxo-4-vinyl-1,3-dioxolane[2][3]

CAS Number: 4427-96-7[4][5]

Molecular Formula: C₅H₆O₃[4][5]

Molecular Weight: 114.10 g/mol [2][3]
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A summary of the key physical, chemical, and spectroscopic properties of 4-Vinyl-1,3-
dioxolan-2-one is presented below. This data is crucial for its handling, application, and quality

control.

Property Value

Physical State Colorless liquid[5]

Density 1.188 g/mL at 25 °C[2][5]

Boiling Point 237 °C at 733 mmHg[2]

Flash Point 96.9 °C (closed cup)[2][5]

Refractive Index n20/D 1.45[2]

Solubility Insoluble in water[4]

LogP (n-octanol/water) 0.89[5]

Storage Temperature 2-8°C[2]

Spectroscopic data is available for the characterization of 4-Vinyl-1,3-dioxolan-2-one,

including ¹H NMR, ¹³C NMR, Vapor Phase IR, and Mass Spectrometry (GC-MS).[6]

Synthesis Protocols
Multiple synthetic routes for 4-Vinyl-1,3-dioxolan-2-one have been reported. A common

method involves the reaction of ethylene carbonate with a chlorinating agent, followed by an

elimination reaction.

Example Synthetic Protocol:

Chlorination of Ethylene Carbonate: Ethylene carbonate is reacted with a chlorinating agent

such as sulfuryl chloride or chlorine under UV light irradiation to produce ethylene carbonate

monochloride.

Elimination Reaction: The resulting ethylene carbonate monochloride is then subjected to an

elimination reaction using a base, such as triethylamine, to yield 4-Vinyl-1,3-dioxolan-2-
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one. The reaction is typically carried out in a suitable solvent like ethyl acetate or dimethyl

carbonate.

Purification: The crude product is purified by filtration to remove the salt byproduct, followed

by distillation under reduced pressure to obtain the final high-purity product. A polymerization

inhibitor is often added during distillation.

Role in Lithium-Ion Batteries: SEI Formation
4-Vinyl-1,3-dioxolan-2-one is a highly effective electrolyte additive that significantly improves

the performance and lifespan of lithium-ion batteries. Its primary function is to form a stable and

robust Solid Electrolyte Interphase (SEI) on the surface of the anode, particularly graphite

anodes.

The vinyl group in the molecule facilitates its polymerization on the electrode surface.[7] This

process occurs at a higher reduction potential than the electrolyte solvents, leading to the

formation of a protective film that prevents the continuous decomposition of the electrolyte. This

stable SEI layer is ionically conductive, allowing for the passage of Li⁺ ions, but electronically

insulating, thus preventing further reductive decomposition of the electrolyte. The formation of

this stable SEI leads to improved cycling stability and efficiency of the battery.[8]

Experimental Workflows and Signaling Pathways
The mechanism of SEI formation by 4-Vinyl-1,3-dioxolan-2-one on a graphite anode in a

lithium-ion battery can be visualized as a multi-step process.
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Caption: SEI formation mechanism of VEC on a graphite anode.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://ntrs.nasa.gov/citations/20110013093
http://shuangjuenergy.com/en/?product/55.html
http://shuangjuenergy.com/en/?product/55.html
https://www.benchchem.com/product/b1349326#4-vinyl-1-3-dioxolan-2-one-iupac-name-and-synonyms
https://www.benchchem.com/product/b1349326#4-vinyl-1-3-dioxolan-2-one-iupac-name-and-synonyms
https://www.benchchem.com/product/b1349326#4-vinyl-1-3-dioxolan-2-one-iupac-name-and-synonyms
https://www.benchchem.com/product/b1349326#4-vinyl-1-3-dioxolan-2-one-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1349326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

